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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303 Get Quote

Technical Guide: Methyl Hept-2-ynoate Safety
Profile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for methyl
hept-2-ynoate (CAS No. 18937-78-5). A comprehensive Safety Data Sheet (SDS) with

complete GHS classification and toxicological data was not publicly available at the time of this

report. The information presented should be used as a preliminary guide and supplemented

with internal safety assessments and, where possible, a complete SDS from the supplier.

Chemical and Physical Properties
Methyl hept-2-ynoate is a colorless liquid with a fruity odor.[1] It is utilized as a flavoring agent

and as an intermediate in the synthesis of pharmaceuticals and other organic compounds.[1]

The available physical and chemical properties are summarized below.
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Property Value Source

CAS Number 18937-78-5 [1]

Molecular Formula C₈H₁₂O₂ [1]

Molecular Weight 140.18 g/mol [1]

Boiling Point 205.1°C at 760 mmHg [1]

Flash Point 76.9°C [1]

Density 0.951 g/cm³ [1]

Vapor Pressure 0.255 mmHg at 25°C [1]

Refractive Index 1.44 [1]

Hazard Information
Detailed GHS hazard classifications for methyl hept-2-ynoate are not readily available in the

public domain. One source indicates "Hazard Codes: N/A", "Statements: N/A", and "Safety

Statements: N/A".[1] However, it is generally advised to handle this chemical with care as it

may cause irritation to the skin, eyes, and respiratory system.[1]

General Hazard Communication (Illustrative)
The following diagram illustrates the type of hazard information that would be conveyed on a

Safety Data Sheet if available. Note: The specific hazards depicted are for illustrative purposes

and are not confirmed for methyl hept-2-ynoate.
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Methyl Hept-2-ynoate

Potential GHS Hazards (Illustrative)

Precautionary Statements

Product Identifier

Hazard Pictograms
(e.g., Exclamation Mark, Flammable Symbol)

Signal Word
(e.g., Warning)

Hazard Statements
(e.g., H315: Causes skin irritation)

Prevention
(e.g., P280: Wear protective gloves)

Response
(e.g., P302+P352: IF ON SKIN: Wash with plenty of water)

Storage
(e.g., P403+P233: Store in a well-ventilated place. Keep container tightly closed)

Disposal
(e.g., P501: Dispose of contents/container in accordance with local regulations)

Click to download full resolution via product page

Illustrative GHS Hazard Communication.
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Experimental Protocols
No specific experimental protocols for the determination of safety parameters for methyl hept-
2-ynoate were found in the publicly available literature. Standardized OECD or EPA guidelines

for chemical safety testing would likely be followed.

Handling and Spill Response Workflow
The following diagram outlines a general logical workflow for responding to a chemical spill,

which should be adapted to specific laboratory and institutional protocols.
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Spill Occurs

Alert personnel in the immediate area

End of Response

decision

Evacuate the area if necessary

Assess the spill
(Size, nature of chemical, immediate risks)

Minor Spill?

Major Spill?

No

Don appropriate Personal Protective Equipment (PPE)

Yes

Report the incident
(Follow institutional procedures)

No (Re-assess)

Activate facility alarm

Yes

Contain the spill with absorbent material

Neutralize (if applicable and safe)

Clean up spill residue

Decontaminate the area and equipment

Dispose of waste in labeled, sealed containersCall emergency services

Isolate the area
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General Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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